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Compound of Interest

Compound Name: T2857W

Cat. No.: B15584979

Disclaimer: No information could be found for a specific probe designated "T2857W". The
following application notes and protocols are provided for the well-characterized, genetically
encoded Forster Resonance Energy Transfer (FRET)-based lactate sensor, Laconic, as a
representative example for real-time monitoring of intracellular lactate levels.

Application Notes

Introduction

Lactate, traditionally viewed as a metabolic waste product of glycolysis, is now recognized as a
crucial signaling molecule and a significant player in cellular metabolism and intercellular
communication.[1][2] Real-time monitoring of lactate dynamics in living cells and organisms is
essential for understanding its role in various physiological and pathological processes,
including cancer metabolism (the Warburg effect), neuroenergetics, and ischemia.[1][2] Laconic
(LACtate Optical Nano Indicator from CECS) is a genetically encoded FRET-based biosensor
that allows for the dynamic and quantitative measurement of lactate concentrations in single
living cells.[1][2][3]

Principle of Detection

Laconic is a unimolecular biosensor consisting of the bacterial transcription factor LIdR, which
specifically binds lactate, sandwiched between two fluorescent proteins: a cyan fluorescent
protein (CFP) variant, mTFP, and a yellow fluorescent protein (YFP) variant, Venus.[1][4][5] In
the absence of lactate, the close proximity of mTFP (the FRET donor) and Venus (the FRET
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acceptor) allows for efficient Forster Resonance Energy Transfer upon excitation of the donor
(e.g., at 430 nm). This results in a high YFP emission signal and a quenched mTFP signal.
When lactate binds to the LIdJR domain, it induces a conformational change in the protein,
increasing the distance between mTFP and Venus.[5][6] This separation reduces FRET
efficiency, leading to a decrease in YFP emission and an increase in mTFP emission.[1][5] The
ratio of mTFP to Venus fluorescence intensity can, therefore, be used to quantify the
intracellular lactate concentration.[1]

Applications

o Metabolic Flux Analysis: Monitor real-time changes in intracellular lactate levels in response
to metabolic inhibitors, nutrient availability, or other stimuli to study metabolic pathways.[1][4]

o Cancer Biology: Investigate the Warburg effect in single cancer cells by measuring their
rates of lactate production and consumption.[1][2]

e Neuroscience: Study lactate shuttling and metabolism in neurons and astrocytes to
understand brain energy metabolism.

e Drug Development: Screen for compounds that modulate lactate production or transport in a
high-throughput manner.

e Subcellular Lactate Dynamics: While Laconic is primarily a cytosolic sensor, its localization
can be targeted to other organelles to study lactate compartmentalization, although its pH
sensitivity should be considered for alkaline environments like the mitochondrial matrix.[1]

Data Presentation

Table 1: Performance Characteristics of the Laconic Sensor
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Parameter

Value

Reference(s)

Sensing Element

Full-length LIdR from E. coli

[3]

Fluorescent Proteins

mTFP (donor), Venus

(acceptor)

[3]

Excitation Wavelength

~430 nm

[1]14]

Emission Wavelengths

mMTFP: ~480-492 nm, Venus:
~526-535 nm

[1]

Dynamic Range (in vitro)

1puMto 10 mM

[1](2]

Apparent Dissociation
Constant (Kd) (in vitro)

Biphasic: 8 £ 2 uM and 830 +
160 pM

[1]14]

Apparent Dissociation

Constant (Kd) (intracellular)

~1.26 mM

[6]

pH Sensitivity

Stable in the physiological pH
range of 7.0-7.4. Shows more
marked effects at alkaline pH

values.

[1]

Table 2: Specificity of the Laconic Sensor

The sensor shows high specificity for lactate. The following table summarizes the effect of other

metabolites at concentrations typically found in the mammalian cytosol.
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Metabolite Concentration Efferct on FRET Reference(s)
Tested Ratio

Glucose 5 mM No significant effect [1112]
Pyruvate 5mM Minor interference [1]
Acetate 5 mM No significant effect [11[2]
B-hydroxybutyrate 5mM No significant effect [1112]
Glutamate 5 mM No significant effect [1][2]
Citrate 1mM Minor interference [1]
o-ketoglutarate 1mM No significant effect [11[2]
Succinate 1mM No significant effect [1][2]
Malate 1mM No significant effect [1112]
Oxaloacetate 1mM No significant effect [1][2]

Mandatory Visualizations
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Mechanism of the Laconic FRET-based Lactate Sensor

Click to download full resolution via product page

Caption: Mechanism of the Laconic FRET-based Lactate Sensor.
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1. Cell Culture
Plate cells 18-24h
before transfection.

2. Transfection
Introduce Laconic plasmid
into cells.

3. Incubation
Allow 24-48h for
sensor expression.

4. Imaging Setup
Mount cells on microscope
with environmental control.

i

5. Baseline Recording
Acquire initial FRET ratio.

i

6. Experimental Perturbation
(e.g., add drug, change media)

i

7. Time-Lapse Imaging
Record FRET ratio changes
over time.

i

8. Data Analysis
Calculate FRET ratio,
background subtraction,
and relate to lactate concentration.

Experimental Workflow for Live-Cell Lactate Imaging

Click to download full resolution via product page

Caption: Experimental Workflow for Live-Cell Lactate Imaging.
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Experimental Protocols

Protocol 1: Transfection of Adherent Mammalian Cells with the Laconic Plasmid

This protocol provides a general guideline for transiently transfecting adherent cells with the

Laconic plasmid (e.g., Laconic/pcDNA3.1(-), Addgene plasmid #44238). Optimization is

recommended for each cell line.

Materials:

Adherent mammalian cells of choice

Complete cell culture medium

Laconic plasmid DNA (high purity)

Transfection reagent (e.g., Lipofectamine-based reagents)

Serum-free medium (e.g., Opti-MEM)

6-well or 12-well tissue culture plates

Sterile microcentrifuge tubes

Procedure:

o Cell Plating: The day before transfection, seed cells in a 6-well or 12-well plate so that they

reach 70-90% confluency at the time of transfection.

DNA-Lipid Complex Formation: a. For each well to be transfected, dilute 0.5-2.0 pg of
Laconic plasmid DNA into 50-100 pL of serum-free medium in a sterile microcentrifuge tube.
Mix gently. b. In a separate tube, dilute the transfection reagent according to the
manufacturer's instructions in 50-100 pL of serum-free medium. c. Combine the diluted DNA
and the diluted transfection reagent. Mix gently by pipetting and incubate at room
temperature for 15-20 minutes to allow complexes to form.

Transfection: a. Gently add the DNA-lipid complexes dropwise to the cells in each well. b.
Gently rock the plate to ensure even distribution of the complexes.
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 Incubation: a. Return the plate to a 37°C, 5% COz2 incubator. b. Incubate for 24-48 hours to
allow for expression of the Laconic sensor. The optimal expression time should be
determined empirically for your cell line.

o Confirmation of Expression: After the incubation period, check for sensor expression using a
fluorescence microscope. Cells expressing Laconic will exhibit both CFP and YFP
fluorescence.

Protocol 2: Live-Cell FRET Imaging of Intracellular Lactate

This protocol describes the acquisition of FRET images to monitor lactate dynamics in cells
expressing the Laconic sensor.

Materials:
e Cells expressing the Laconic sensor (from Protocol 1)
e Live-cell imaging medium (e.g., HBSS or phenol red-free medium, buffered with HEPES)
« Inverted fluorescence microscope equipped with:
o Environmental chamber (to maintain 37°C and 5% CO2)
o Excitation source (e.g., 430 nm LED or laser line)
o CFP emission filter (e.g., 480 £ 20 nm)
o YFP (FRET) emission filter (e.g., 535 + 15 nm)
o Dichroic mirror suitable for CFP/YFP FRET
o Sensitive camera (e.g., SCMOS or EMCCD)
o Image acquisition software

Procedure:
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» Prepare for Imaging: a. Replace the culture medium with pre-warmed live-cell imaging
medium. b. Place the culture dish or slide onto the microscope stage within the
environmental chamber. Allow the temperature and atmosphere to equilibrate for at least 15-
20 minutes.

e Image Acquisition Setup: a. Identify cells expressing the Laconic sensor. b. Set the excitation
wavelength to 430 nm. c. Set up sequential acquisition of two channels:

o CFP Channel: Excitation at 430 nm, emission collected through the CFP filter.

o FRET (YFP) Channel: Excitation at 430 nm, emission collected through the YFP filter. d.
Adjust the exposure time and excitation intensity to obtain a good signal-to-noise ratio
while minimizing phototoxicity. Use the lowest possible excitation power.

» Baseline Recording: a. Acquire a series of time-lapse images (e.g., one frame every 30-60
seconds) for 5-10 minutes to establish a stable baseline FRET ratio.

o Experimental Treatment: a. Introduce your experimental stimulus (e.g., addition of lactate,
glucose, metabolic inhibitors, or other drugs) to the imaging medium. b. Continue acquiring
time-lapse images to monitor the change in the FRET ratio over time.

o Data Analysis: a. For each time point, perform background subtraction on both the CFP and
FRET channel images. b. Select regions of interest (ROIs) within the cytoplasm of individual
cells. c. Measure the average fluorescence intensity within each ROI for both the CFP
(I_CFP) and FRET (I_YFP) channels. d. Calculate the FRET ratio (e.g., |_CFP /1_YFP) for
each cell at each time point. A decrease in FRET efficiency (increase in the CFP/YFP ratio)
corresponds to an increase in lactate concentration.[1] e. Plot the change in FRET ratio over
time to visualize the lactate dynamics. f. For quantitative measurements, a calibration curve
can be generated by permeabilizing the cells and exposing them to known concentrations of
lactate.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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